N-Methyl-N-(4-methylphenyl)thiocarbamoyl chloride
Overview
Description
Scientific Research Applications
1. Synthetic Applications
N-Methyl-N-(o-nitrophenyl)carbamates, which are closely related to N-Methyl-N-(4-methylphenyl)thiocarbamoyl chloride, have been highlighted for their use as photolabile alcohol protecting groups. These compounds are easily incorporated by chemical coupling of the corresponding alcohol to the carbamoyl chloride, demonstrating high yield and clean deprotection upon photolysis in protic solvents. Such characteristics make them valuable in the synthesis of complex organic molecules where temporary protection of alcohol groups is necessary (Loudwig & Goeldner, 2001).
2. Coordination Chemistry
Research into thiocarbamoylbenzimidophenylselenide and -telluride, synthesized from compounds including N-[N′,N′-methylphenylamino(thiocarbonyl)]benzimidoyl chloride, demonstrates the potential of such chemicals in coordination chemistry. These compounds have been shown to react with metal ions, leading to the formation of stable products. This indicates their usefulness in the synthesis of novel coordination compounds with potential applications in catalysis, materials science, and metal recovery processes (Tirloni et al., 2014).
3. Material Science
In the field of material science, thiocarbamoyl chlorides, including those related to this compound, serve as critical intermediates. A novel method for their preparation has been developed, indicating their importance in the synthesis of various materials, such as polymers and coatings, that require specific functionalities for enhanced performance (Skorini & Senning, 1980).
4. Polymer Solar Cells
The use of thiocarbamoyl compounds in the optimization of polymer solar cells has been documented. For instance, the incorporation of specific functional groups through thiocarbamoyl chlorides into polymer chains can influence the photovoltaic properties of the cells, improving their efficiency and stability. This application demonstrates the compound's relevance in renewable energy research, particularly in the development of more efficient solar energy harvesting technologies (Cheng, Li, & Zhan, 2014).
properties
IUPAC Name |
N-methyl-N-(4-methylphenyl)carbamothioyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNS/c1-7-3-5-8(6-4-7)11(2)9(10)12/h3-6H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEZXLOXGKBWRCH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N(C)C(=S)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90374964 |
Source
|
| Record name | N-Methyl-N-(4-methylphenyl)thiocarbamoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90374964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
55246-78-1 |
Source
|
| Record name | N-Methyl-N-(4-methylphenyl)thiocarbamoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90374964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 55246-78-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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